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Compound of Interest

Compound Name:
1,3,5-Trivinyl-1,3,5-

trimethylcyclotrisiloxane

Cat. No.: B147133 Get Quote

An In-depth Technical Guide to 1,3,5-Trivinyl-1,3,5-trimethylcyclotrisiloxane

Introduction
1,3,5-Trivinyl-1,3,5-trimethylcyclotrisiloxane, often abbreviated as V3D3, is a cyclic

organosilicon compound with the molecular formula C9H18O3Si3.[1][2] It is structurally defined

by a six-membered silicon-oxygen ring (a cyclotrisiloxane), with each silicon atom bearing one

methyl group and one reactive vinyl group.[1][3] This unique structure, combining the stability of

a siloxane backbone with the reactivity of vinyl groups, makes it a versatile monomer and

chemical intermediate.[1][4] Its primary significance lies in polymer chemistry, where it serves

as a crucial building block for specialized silicone polymers, including vinyl silicone rubbers and

fluids.[3][4] The strained nature of the cyclotrisiloxane ring facilitates controlled ring-opening

polymerization, while the vinyl groups provide active sites for crosslinking and other chemical

modifications.[3] This guide provides a comprehensive technical overview of its properties,

synthesis, reaction mechanisms, and applications for researchers in materials science and

drug development.

Physicochemical Properties
1,3,5-Trivinyl-1,3,5-trimethylcyclotrisiloxane is a colorless or light-yellow, clear liquid at room

temperature.[2][4][5] It possesses low water solubility and low volatility.[4] The compound is

noted for its dual functionality, containing both stable methyl groups and reactive vinyl groups,

which makes it an effective crosslinker with high reactivity.[4]
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Property Value Reference(s)

CAS Number 3901-77-7 [1][2][4][6]

Molecular Formula C9H18O3Si3 [2][5][6][7]

Molecular Weight 258.49 g/mol [1][5][6]

Appearance
Colorless or light yellow clear

liquid
[2][4]

Density 0.967 g/cm³ [2][5]

Boiling Point 80 °C at 20 mmHg [2][5][8]

Melting Point < 0 °C [2][5]

Flash Point > 65 °C [2][5]

Refractive Index 1.448 (@ 20°C) [2][5]

EINECS Number 223-458-5 [2][5]

InChIKey
BVTLTBONLZSBJC-

UHFFFAOYSA-N
[1][7]

Hydrolytic Sensitivity
No significant reaction with

aqueous systems
[2][8]

Synthesis and Experimental Protocols
The synthesis of 1,3,5-trivinyl-1,3,5-trimethylcyclotrisiloxane can be achieved through

several routes, primarily involving the introduction of vinyl groups onto a pre-formed

cyclosiloxane ring or the cyclization of vinyl-substituted silane precursors.[1]

Method 1: Vinylation of Trimethylcyclotrisiloxane
This is a common laboratory-scale method involving the direct vinylation of a

trimethylcyclotrisiloxane precursor.[1]

Objective: To substitute hydrogen atoms on the methyl groups of the siloxane ring with vinyl

groups.
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Reagents:

Trimethylcyclotrisiloxane

Vinylation reagent (e.g., vinylmagnesium bromide or vinyllithium)[1]

Anhydrous solvent (e.g., tetrahydrofuran)

Protocol:

The reaction is conducted under an inert atmosphere (e.g., nitrogen or argon) to prevent

side reactions with moisture or oxygen.[1]

The trimethylcyclotrisiloxane is dissolved in an anhydrous solvent in a suitable reaction

vessel.

The vinylation reagent is added dropwise to the solution while maintaining a controlled

temperature, typically between 60–80°C.[1]

The reaction is allowed to proceed for several hours and is monitored for completion using

spectroscopic methods such as ¹H and ²⁹Si NMR.[1]

Upon completion, the reaction is quenched, and the product is worked up to remove by-

products and unreacted starting materials.

Purification is achieved via fractional distillation or column chromatography to yield high-

purity 1,3,5-trivinyl-1,3,5-trimethylcyclotrisiloxane.[1]

Method 2: Cyclotrimerization of Vinyl-Substituted Silane
Precursors
This alternative approach involves building the cyclotrisiloxane ring from smaller vinyl-

containing silane units.[1]

Objective: To form the cyclic trimer from vinyl-substituted silane monomers.

Reagents:
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Vinyl-substituted silane precursor (e.g., vinyldichloromethylsilane)

Acidic or basic catalyst (e.g., sulfuric acid or potassium hydroxide)[1]

Anhydrous solvent

Protocol:

The vinyl-substituted silane precursor is purified, typically by vacuum distillation, to remove

any impurities.[1]

The purified precursor is dissolved in an anhydrous solvent.

A catalyst (acid or base) is introduced to facilitate the controlled hydrolytic condensation

and ring closure.[1]

The reaction is maintained at a moderate temperature (e.g., 60–80°C) to promote

cyclization and minimize the formation of linear oligomers.[1]

The formation of the cyclotrisiloxane ring and the integration of the vinyl groups are

confirmed by ¹H and ²⁹Si NMR spectroscopy.[1]

The final product is purified using distillation or chromatographic techniques.[1]
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General Synthesis Workflow

Precursor Preparation

Core Reaction

Purification

Trimethylcyclotrisiloxane
(Method 1)

Vinylation or
Cyclotrimerization

(60-80°C, Catalyst, Inert Atm.)

Vinyl-Substituted Silane
(Method 2)

Fractional Distillation or
Column Chromatography

Purified V3D3

Click to download full resolution via product page

Caption: A generalized workflow for the synthesis of V3D3.

Key Chemical Reactions and Mechanisms
The reactivity of 1,3,5-trivinyl-1,3,5-trimethylcyclotrisiloxane is dominated by two primary

features: the strained siloxane ring and the pendant vinyl groups.

Ring-Opening Polymerization (ROP)
The three-membered (D3) siloxane ring is highly strained compared to larger cyclic siloxanes

(e.g., D4). This strain makes it susceptible to ring-opening polymerization under anionic or

cationic initiation.[3] This reaction is a cornerstone of silicone polymer chemistry.[3]

The mechanism involves the cleavage of a Si-O bond in the ring by an initiator, generating a

reactive center that then attacks another monomer molecule.[1] This process propagates,
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leading to the formation of linear polysiloxane chains with repeating vinyl- and methyl-

substituted siloxane units. The vinyl groups typically remain intact along the polymer backbone,

making them available for subsequent crosslinking reactions.[1]

Ring-Opening Polymerization (ROP) Mechanism

Propagation

V3D3 Monomer
(Strained Ring)

Ring-Opening
(Si-O Bond Cleavage)

Initiator
(e.g., BuLi, KOH)

Initiation

Linear Polysiloxane Chain
(with Pendant Vinyl Groups)

Chain Growth

Crosslinking / Curing
(via Vinyl Groups)

Further Reaction

Crosslinked Silicone
Network
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Click to download full resolution via product page

Caption: The mechanism of ring-opening polymerization of V3D3.

Cross-Coupling Reactions
The vinyl groups of 1,3,5-trivinyl-1,3,5-trimethylcyclotrisiloxane serve as valuable

nucleophiles in palladium-catalyzed cross-coupling reactions.[8] This functionality allows it to

be used as a reagent for vinylation, enabling the formation of carbon-carbon bonds to create

structures like styrenes and dienes.[8] This application is particularly relevant in synthetic

organic chemistry.

Applications
The dual reactivity of V3D3 makes it a valuable material in a variety of fields, from industrial

polymers to advanced electronics and biomedical materials.

Polymer Synthesis: It is a fundamental raw material for producing addition-cure liquid

silicone rubbers and vinyl silicone oils.[4] The vinyl groups allow for curing via hydrosilylation,

leading to stable, crosslinked polymer networks.

Chemical Intermediate: It functions as a coupling agent and an intermediate in the synthesis

of other organosilicon compounds.[4][6]

Electronics and Semiconductors: It is used to synthesize flame-retardant silicone resins,

which are applied in the semiconductor and electronics industries for encapsulation and

insulation.[4]

Biomedical Applications: Polymers derived from V3D3 have shown good biocompatibility,

making them suitable candidates for use in biomedical devices and drug delivery systems.[1]

Advanced Materials: Research has explored the use of poly(1,3,5-trivinyl-1,3,5-
trimethylcyclotrisiloxane) in creating memristive devices for flexible electronics, with

potential applications in neuromorphic computing.[1] It has also been shown to enhance the

photocatalytic activity of materials like TiO2.[1]

Characterization Techniques
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The synthesis and purity of V3D3, as well as the properties of its resulting polymers, are

assessed using a range of analytical techniques.

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ²⁹Si NMR are used to confirm

the ring structure, verify the integration of vinyl groups, and monitor the progress of synthesis

and polymerization reactions.[1]

Fourier Transform Infrared Spectroscopy (FTIR): This technique is employed to identify

characteristic functional groups, such as the Si-O-Si stretching of the siloxane ring and the

C=C stretching of the vinyl groups.[1]

Thermal Analysis (TGA/DSC): Thermogravimetric Analysis (TGA) and Differential Scanning

Calorimetry (DSC) are used to evaluate the thermal stability and polymerization behavior of

the monomer and its polymers.[1]

Chromatography: Gas chromatography (GC) and other chromatographic techniques are

used for purity assessment and to separate the cyclic trimer from linear oligomers or other

impurities.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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